Cas no 312505-69-4 (11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide)

• Product Name: 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide
• CAS No: 312505-69-4
• MF: C₂₄H₁₇N₃O₃
• MW: 395.410085439682
• CID: 5071384
• PubChem ID: 3407973
• Update Time: 2025-06-15

11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_309250
• STK759257
• ST047397
• 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide
• 15-cyano-N-(4-nitrophenyl)tetracyclo[6.6.2.02,7.09,14]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide
• CS-0148416
• AKOS001738166
• SR-01000522430-1
• E81935
• 15-cyano-N-(4-nitrophenyl)tetracyclo[6.6.2.0(2),?.0?,(1)?]hexadeca-2,4,6,9,11,13-hexaene-15-carboxamide
• 312505-69-4
• SR-01000522430
• EU-0018469
• 9,10-Ethanoanthracene-11-carboxamide, 11-cyano-9,10-dihydro-N-(4-nitrophenyl)-

• Inchi： 1S/C24H17N3O3/c25-14-24(23(28)26-15-9-11-16(12-10-15)27(29)30)13-21-17-5-1-3-7-19(17)22(24)20-8-4-2-6-18(20)21/h1-12,21-22H,13H2,(H,26,28)
• InChI Key： QKMWZJJOEMMGRF-UHFFFAOYSA-N
• SMILES： O=C(C1(C#N)CC2C3C=CC=CC=3C1C1C=CC=CC2=1)NC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 395.12699141 g/mol
• Monoisotopic Mass: 395.12699141 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 98.7
• Molecular Weight: 395.4

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide

Comprehensive Overview of 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide (CAS No. 312505-69-4)

The compound 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide (CAS No. 312505-69-4) is a highly specialized organic molecule with a unique structural framework. Its molecular architecture combines an anthracene core with a cyano group and a nitrophenyl carboxamide moiety, making it a subject of interest in advanced chemical research. This compound is often explored for its potential applications in materials science, pharmaceutical intermediates, and organic electronics. Researchers are particularly intrigued by its photophysical properties, which could be leveraged in OLEDs (Organic Light-Emitting Diodes) or sensors.

In recent years, the demand for high-performance organic compounds like 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide has surged due to advancements in green chemistry and sustainable materials. The compound's rigid anthracene backbone and electron-withdrawing nitrophenyl group contribute to its stability and reactivity, making it a candidate for catalysis and polymeric materials. Its CAS No. 312505-69-4 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the most discussed topics in the context of this compound is its potential role in drug discovery. While not a drug itself, its structural features align with scaffolds used in medicinal chemistry. The cyano and nitrophenyl groups are often found in bioactive molecules, prompting investigations into its pharmacokinetic properties. Additionally, its fluorescence characteristics have sparked interest in bioimaging applications, where it could serve as a probe or marker.

From a synthetic perspective, 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide poses intriguing challenges for organic synthesis. The ethanoanthracene bridge and carboxamide linkage require precise reaction conditions and catalysts. Researchers often optimize solvent systems and temperature gradients to achieve high yields. This has led to publications discussing microwave-assisted synthesis and flow chemistry techniques, which are trending topics in chemical engineering forums.

The compound's thermal stability and solubility profile are also critical for industrial applications. For instance, its compatibility with polymers and nanomaterials is being tested for use in flexible electronics and coatings. These attributes align with the growing market for smart materials, a hot topic in materials science communities. Searches for "anthracene derivatives applications" or "nitrophenyl carboxamide synthesis" often lead to discussions about this compound.

Environmental considerations are another focal point. The biodegradability and eco-toxicity of 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide are under scrutiny, as industries prioritize green alternatives. Studies on its photodegradation and waste treatment methods are gaining traction, especially among environmental chemists. This aligns with global trends toward sustainable chemistry and circular economy principles.

In summary, 11-cyano-N-(4-nitrophenyl)-9,10-dihydro-9,10-ethanoanthracene-11-carboxamide (CAS No. 312505-69-4) is a multifaceted compound with significant potential across research, industry, and technology. Its unique structure and properties continue to inspire innovations in organic synthesis, material science, and applied chemistry, making it a recurring subject in scientific literature and patent filings.